molecular formula C8H16O2S B8373247 Ethyl 2-(isopropylthio)propionate

Ethyl 2-(isopropylthio)propionate

Cat. No.: B8373247
M. Wt: 176.28 g/mol
InChI Key: CLKPGARQTPTFJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(isopropylthio)propionate is a thioether ester characterized by an isopropylthio (-S-iPr) group attached to the propionate backbone. Thioether esters like these are critical intermediates in organic synthesis and industrial applications, including flavoring agents, polymer chemistry, and agrochemicals. Their reactivity and stability are influenced by the substituent groups, which also dictate their physicochemical properties and applications .

Properties

Molecular Formula

 C8H16O2S

Molecular Weight

 176.28 g/mol

IUPAC Name

 ethyl 2-propan-2-ylsulfanylpropanoate

InChI

 InChI=1S/C8H16O2S/c1-5-10-8(9)7(4)11-6(2)3/h6-7H,5H2,1-4H3

InChI Key

 CLKPGARQTPTFJX-UHFFFAOYSA-N

Canonical SMILES

 CCOC(=O)C(C)SC(C)C

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares Ethyl 2-(isopropylthio)propionate’s structural analogs based on molecular properties, substituents, and applications:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) CAS No. Key Applications References
Ethyl 2-methyl-2-(methylthio)propionate -S-Me (methylthio) C₇H₁₄O₂S 162.25 49773-24-2 Organic synthesis; commercial reagent (98% purity, Thermo Scientific)
Ethyl 2-(methyldithio)propionate -SS-Me (methyldithio) C₆H₁₂O₂S₂ 180.29 23747-43-5 Food additive (FEMA No. 3834, JECFA-approved); flavoring agent
Ethyl 2-chloropropionate -Cl (chloro) C₅H₉ClO₂ 136.58 535-13-7 Solvent; intermediate in pharmaceuticals and agrochemicals (flammable liquid, UN2935)
Ethyl 2-isocyanatopropionate -NCO (isocyano) C₆H₉NO₃ 143.14 Not provided Polymer synthesis (e.g., urethane linkages); research chemical
Ethyl 2-iodo-2-methylpropionate -I (iodo) C₆H₁₁IO₂ 242.06 Not provided Specialty synthesis (requires freezer storage for stability)
2-Ethylhexyl propionate -O-2-ethylhexyl C₁₁H₂₂O₂ 186.29 6293-37-4 Plasticizer; fragrance component

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